N-[4-(aminosulfonyl)phenyl]-4-(2-pyrimidinyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-pyrimidin-2-yl-N-(4-sulfamoylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C15H18N6O2S2/c16-25(22,23)13-4-2-12(3-5-13)19-15(24)21-10-8-20(9-11-21)14-17-6-1-7-18-14/h1-7H,8-11H2,(H,19,24)(H2,16,22,23)
• InChI Key: FULYUJIECOLTBV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)C(=S)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C15H18N6O2S2
• Molecular Weight: 378.5 g/mol

Description

N-[4-(aminosulfonyl)phenyl]-4-(2-pyrimidinyl)-1-piperazinecarbothioamide, commonly known as APETx2, is a peptide toxin that is found in the venom of the sea anemone Anthopleura elegantissima. APETx2 has been found to have potent effects on voltage-gated sodium channels, making it a valuable tool for scientific research.

Mechanism of Action

APETx2 binds to a specific site on the voltage-gated sodium channel, blocking the flow of sodium ions through the channel. This results in a decrease in the amplitude of the action potential, which is the electrical signal that travels down the neuron. By selectively blocking certain subtypes of sodium channels, APETx2 has allowed researchers to study the specific roles of these channels in various physiological processes.
Biochemical and Physiological Effects
APETx2 has been found to have a number of biochemical and physiological effects. It has been shown to selectively block certain subtypes of voltage-gated sodium channels, making it a valuable tool for studying the function of these channels. It has also been found to have analgesic effects, and has been investigated as a potential treatment for chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using APETx2 in lab experiments is its selectivity for certain subtypes of voltage-gated sodium channels. This allows researchers to study the specific roles of these channels in various physiological processes. However, one limitation of using APETx2 is that it is a peptide toxin, which means that it may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on APETx2. One area of interest is the development of new drugs that target voltage-gated sodium channels, based on the structure of APETx2. Another area of interest is the investigation of the analgesic effects of APETx2, and its potential as a treatment for chronic pain. Finally, further research is needed to fully understand the mechanism of action of APETx2, and how it interacts with voltage-gated sodium channels.

Scientific Research Applications

APETx2 has been used extensively in scientific research to study the function of voltage-gated sodium channels. These channels are important for the transmission of electrical signals in neurons, and APETx2 has been found to selectively block certain subtypes of these channels. This has allowed researchers to study the specific roles of these channels in various physiological processes.